Cas no 135762-53-7 (4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-)

• Product Name: 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-
• CAS No: 135762-53-7
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 2771533
• PubChem ID: 10880055
• Update Time: 2025-06-08

4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• DTXSID50446939
• 2-(BENZO[D][1,3]DIOXOL-5-YL)-2,3-DIHYDROQUINOLIN-4(1H)-ONE
• DTXCID00397760
• 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-
• 135762-53-7
• NSC-783181
• NSC783181

• Inchi： 1S/C16H13NO3/c18-14-8-13(17-12-4-2-1-3-11(12)14)10-5-6-15-16(7-10)20-9-19-15/h1-7,13,17H,8-9H2
• InChI Key： HUCPWAIRFSQMTN-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CC(C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 267.08954328Da
• Monoisotopic Mass: 267.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro-

Comprehensive Overview of 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- (CAS No. 135762-53-7)

The compound 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- (CAS No. 135762-53-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinolinone core fused with a benzodioxole moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents due to its bioactive properties.

In recent years, the demand for heterocyclic compounds like 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- has surged, driven by advancements in medicinal chemistry and the search for new small-molecule inhibitors. This compound's benzodioxolyl group is known to enhance binding affinity to biological targets, making it a valuable tool in the study of enzyme inhibition and receptor modulation. Its CAS No. 135762-53-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 4(1H)-Quinolinone derivatives is their role in addressing neurodegenerative diseases. Scientists are exploring how these compounds interact with key proteins involved in conditions like Alzheimer's and Parkinson's. The 2,3-dihydro segment of the molecule is believed to contribute to its stability and bioavailability, which are critical factors in drug design. This aligns with the growing public interest in brain health and cognitive enhancement, as evidenced by frequent searches for "natural nootropics" and "neuroprotective agents."

Another area of interest is the compound's potential in cancer research. The quinolinone framework is a common feature in many anticancer drugs, and modifications to its structure, such as the addition of the benzodioxol-5-yl group, could lead to improved efficacy. Researchers are investigating its ability to inhibit specific kinases or disrupt cellular pathways involved in tumor growth. This ties into the broader trend of personalized medicine and targeted therapies, which dominate discussions in oncology.

From a synthetic chemistry perspective, 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclization and functional group interconversion, which are topics of interest for chemists seeking efficient and scalable methods. The compound's CAS No. 135762-53-7 is a key identifier in patents and research papers, highlighting its industrial and academic significance.

Environmental and sustainability concerns have also influenced the study of this compound. Researchers are exploring greener synthesis routes, such as catalysis and solvent-free reactions, to reduce waste and energy consumption. This aligns with the global push for green chemistry and sustainable practices, which are frequently searched topics in scientific and regulatory communities.

In summary, 4(1H)-Quinolinone, 2-(1,3-benzodioxol-5-yl)-2,3-dihydro- (CAS No. 135762-53-7) is a multifaceted compound with broad applications in drug discovery, materials science, and environmental chemistry. Its unique structural features and bioactive potential make it a subject of ongoing research, resonating with current trends in health innovation and sustainable science. As interest in heterocyclic scaffolds and small-molecule therapeutics continues to grow, this compound is poised to remain a focal point in scientific exploration.